![molecular formula C15H19N3O3 B2464483 2-Phenyl-9,12-dioxa-1,2,4-triazadispiro(4.2.4.2)tetradecan-3-one CAS No. 338773-04-9](/img/structure/B2464483.png)
2-Phenyl-9,12-dioxa-1,2,4-triazadispiro(4.2.4.2)tetradecan-3-one
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Description
2-Phenyl-9,12-dioxa-1,2,4-triazadispiro(4.2.4.2)tetradecan-3-one, also known as PTAD, is a heterocyclic compound that has been widely used in scientific research. PTAD is a spirocyclic compound that contains a triazole ring and a spirocycle in its structure.
Scientific Research Applications
Synthesis of Novel Anti-inflammatory Polymers
Novel anti-inflammatory poly(spiro thiazolidinone)s were synthesized through solution polycondensation of a specific spiro-monomer with various aliphatic and aromatic diamines. These polymers were thoroughly characterized and analyzed for their anti-inflammatory activities, highlighting their potential application in medicinal and pharmaceutical research (Abdel-Rahman, Hussein, & Hussein, 2016).
Nitrogen-Containing Dispiroheterocycles Synthesis
A synthesis process for 1,2,4,9,10,12-hexaazadispiro(4.2.4.2)tetradeca-2,10-dienes was developed using specific reactants. The compounds' molecular structures were confirmed, and their microbial features were studied, indicating potential in microbiological applications (Dalloul & Samaha, 2010).
Biological Applications and Screening
Cytotoxic Screening of Synthesized Compounds
Compounds were synthesized and subjected to initial biological screening. Despite exhibiting relatively strong cytotoxic activity, the activity was non-discriminative between cancer and non-cancer cell lines, suggesting their utility in broader cytotoxic studies (Kasperowicz et al., 2017).
Chemical Characterization and Properties
Carbohydrate-Derived Spiroketals Synthesis
A one-pot synthesis method for C(2)-symmetric di-d-fructose dianhydrides with a tetraoxadispiro skeleton was developed, showcasing a methodological approach to spiroketalization and its impact on stereochemical outcomes in chemical synthesis (Rubio, Ortiz Mellet, & García Fernández, 2003).
Synthesis of Bis{(S-methyl)azolespoly(ethylene oxide)}
The synthesis process for a series of compounds from a specific dioxa-octanedithiol was detailed, including the characterization of the new compounds. This research contributes to the understanding of the structural and chemical properties of these compounds (Akremi, Beji, & Baklouti, 2015).
Properties
IUPAC Name |
3-phenyl-9,12-dioxa-1,3,4-triazadispiro[4.2.48.25]tetradecan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3/c19-13-16-14(17-18(13)12-4-2-1-3-5-12)6-8-15(9-7-14)20-10-11-21-15/h1-5,17H,6-11H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGXRVKDABMQIBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC13NC(=O)N(N3)C4=CC=CC=C4)OCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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